Cas no 278610-96-1 (omega-(Carboxymethyl)arginine)

• Product Name: omega-(Carboxymethyl)arginine
• CAS No: 278610-96-1
• MF: C₈H₁₆N₄O₄
• MW: 232.237041473389
• CID: 6795612
• PubChem ID: 21133832
• Update Time: 2025-10-22

omega-(Carboxymethyl)arginine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL787839
• 278610-96-1
• omega-(Carboxymethyl)arginine
• (2S)-2-amino-5-[[N'-(carboxymethyl)carbamimidoyl]amino]pentanoic acid
• MFCD32697244
• 2-[[~{N}-[(4~{S})-4-azanyl-5-oxidanylidene-pentyl]carbamimidoyl]amino]ethanoic acid
• N-omega-Carboxymethyl-L-arginine (CMA)

• Inchi： 1S/C8H16N4O4/c9-5(7(15)16)2-1-3-11-8(10)12-4-6(13)14/h5H,1-4,9H2,(H,13,14)(H,15,16)(H3,10,11,12)/t5-/m0/s1
• InChI Key： AZYVWHCRKHJLRB-YFKPBYRVSA-N
• SMILES： OC([C@H](CCCN/C(/N)=N/CC(=O)O)N)=O

Computed Properties

• Exact Mass: 232.11715500g/mol
• Monoisotopic Mass: 232.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 151Ų

Additional information on omega-(Carboxymethyl)arginine

Introduction to Omega-(Carboxymethyl)Arginine (CAS No. 278610-96-1)

Omega-(Carboxymethyl)arginine, also known as CAS No. 278610-96-1, is a biologically significant compound that has garnered attention in the fields of biochemistry, pharmacology, and nutritional science. This compound is a derivative of arginine, a naturally occurring amino acid that plays a crucial role in various physiological processes. The addition of a carboxymethyl group to the arginine molecule introduces unique properties that make it a subject of interest for both academic research and industrial applications.

The structural modification of arginine to form omega-(Carboxymethyl)arginine involves the substitution of one hydrogen atom on the terminal amino group with a carboxymethyl (-CH₂COOH) group. This alteration not only changes the chemical properties of the molecule but also enhances its functional versatility. Recent studies have explored the potential of this compound in enhancing nitric oxide (NO) production, which is pivotal in regulating blood flow and maintaining cardiovascular health.

In terms of synthesis, omega-(Carboxymethyl)arginine can be produced through various chemical pathways, including enzymatic modifications and synthetic organic chemistry techniques. Researchers have focused on optimizing these methods to achieve higher yields and purities, which are essential for large-scale production in the pharmaceutical and nutraceutical industries.

The biological activity of omega-(Carboxymethyl)arginine has been extensively studied in recent years. One notable area of research is its role in improving endothelial function. Studies have shown that this compound can stimulate the production of endothelial nitric oxide synthase (eNOS), an enzyme responsible for generating nitric oxide in blood vessels. Enhanced NO production leads to vasodilation, improved blood flow, and reduced blood pressure, making this compound a promising candidate for treating cardiovascular diseases such as hypertension and atherosclerosis.

Beyond its cardiovascular benefits, omega-(Carboxymethyl)arginine has also been investigated for its potential in sports nutrition and exercise performance. By increasing NO levels, this compound may enhance oxygen delivery to muscles, delay fatigue, and improve endurance. These findings have led to its inclusion in dietary supplements aimed at athletes and fitness enthusiasts.

In addition to its direct biological effects, omega-(Carboxymethyl)arginine has been explored as a precursor for other bioactive molecules. For instance, it can serve as a substrate for the synthesis of asymmetric dimethylarginine (ADMA), a naturally occurring inhibitor of NO production. Understanding the interplay between these compounds is crucial for developing therapeutic strategies targeting NO-related pathologies.

The application of CAS No. 278610-96-1 extends into the field of personalized medicine, where it holds potential as a tailored intervention for individuals with specific genetic predispositions or metabolic conditions. For example, individuals with low endogenous arginine levels or impaired NO synthesis may benefit from supplementation with this compound.

In conclusion, omega-(Carboxymethyl)arginine, identified by its CAS number 278610-96-1, represents a significant advancement in the development of bioactive compounds with diverse therapeutic applications. Its ability to modulate NO production positions it as a valuable tool in addressing cardiovascular diseases, enhancing athletic performance, and contributing to personalized healthcare solutions.